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Compound of Interest

Compound Name: (R)-2-Amino-1,1,2-triphenylethanol

Cat. No.: B152254

Essential Safety and Handling Guide for (R)-2-
Amino-1,1,2-triphenylethanol

This guide provides crucial safety and logistical information for the handling, storage, and
disposal of (R)-2-Amino-1,1,2-triphenylethanol. The following procedures are based on best
practices and data from safety data sheets (SDS) of structurally similar compounds, as a
specific SDS for (R)-2-Amino-1,1,2-triphenylethanol was not available. Researchers,
scientists, and drug development professionals should use this information as a primary
resource for ensuring laboratory safety.

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
Is mandatory when handling (R)-2-Amino-1,1,2-triphenylethanol.
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Protection Type

Specific
Recommendations

Source/Standard

Eye and Face Protection

Wear chemical safety goggles

or a face shield.

OSHA 29 CFR 1910.133 / EN
166[1]

Skin Protection

Wear impervious gloves (e.g.,
Nitrile rubber) and a lab coat or

protective suit.[2]

General Laboratory Practice

Respiratory Protection

Use a NIOSH-approved
respirator if ventilation is
inadequate or dust is

generated.[2]

NIOSH Recommendations

Hand Protection

Chemical-resistant gloves are

required.[1]

EN 374

Operational Plan for Safe Handling

A systematic approach to handling (R)-2-Amino-1,1,2-triphenylethanol is crucial from receipt

to disposal. The following workflow outlines the necessary steps to maintain a safe laboratory

environment.

Receiving and Storage:

Handling and Use:

Ensure the container is properly labeled.

Keep the container tightly sealed when not in use.[2]

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials.[2]

o Always work in a well-ventilated area, preferably within a chemical fume hood, especially

when handling the solid form to avoid dust inhalation.[2]
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Avoid generating dust.[2]

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Keep reaction vessels closed when possible.
Emergency Procedures
Spill Response:

» Evacuate the area and alert others.

o Wear appropriate PPE as outlined above.

o For dry spills, carefully sweep or vacuum the material, avoiding dust generation, and place it
in a labeled container for disposal.[2]

» Prevent spilled material from entering drains or waterways.[2]
Exposure Response:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

 Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.
Seek medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan
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Proper disposal of (R)-2-Amino-1,1,2-triphenylethanol and its contaminated materials is
critical to prevent environmental contamination and ensure regulatory compliance.

» Waste Collection: Collect all waste containing (R)-2-Amino-1,1,2-triphenylethanol,
including unused product, contaminated lab supplies (e.g., gloves, absorbent paper), and
empty containers, in a designated and clearly labeled hazardous waste container.[2]

o Containerization: Use a chemically resistant, sealable container for waste collection. Ensure
the waste container is kept closed except when adding waste.

» Disposal: Dispose of the hazardous waste through a licensed environmental disposal
service.[2] Follow all local, state, and federal regulations for chemical waste disposal. Do not
dispose of it down the drain or in regular trash.

Safe Handling Workflow
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Safe Handling Workflow for (R)-2-Amino-1,1,2-triphenylethanol
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Caption: Workflow for the safe handling of (R)-2-Amino-1,1,2-triphenylethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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